Cas no 2121512-93-2 (4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile)

• Product Name: 4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile
• CAS No: 2121512-93-2
• MF: C₁₀H₉BFNO₂
• MW: 204.993366003036
• MDL: MFCD30344667
• CID: 5078985
• Update Time: 2026-03-01

4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile

• MDL： MFCD30344667
• Inchi： 1S/C10H9BFNO2/c12-10-6-8(7-13)2-3-9(10)11-14-4-1-5-15-11/h2-3,6H,1,4-5H2
• InChI Key： VRBVDMREVGCNKL-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1B1OCCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Topological Polar Surface Area: 42.2

Additional information on 4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile

Professional Introduction to Compound with CAS No. 2121512-93-2 and Product Name: 4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile

The compound with the CAS number 2121512-93-2 and the product name 4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile represents a significant advancement in the field of pharmaceutical chemistry and molecular synthesis. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways. The structural features of this compound, including its 1,3,2-dioxaborinan-2-yl and fluorobenzonitrile moieties, make it a valuable intermediate in cross-coupling reactions and further functionalization processes.

Recent research in the field of medicinal chemistry has highlighted the importance of boronic acid derivatives in the development of small-molecule drugs. Boronic acids, such as those found in 1,3,2-dioxaborinan-2-yl groups, are known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, which are widely used in organic synthesis for constructing complex molecular architectures. The presence of a fluorobenzonitrile moiety in this compound adds an additional layer of functionality, enabling further derivatization and the introduction of diverse pharmacophores. This combination makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

In the context of modern drug discovery, the 4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile compound has been extensively studied for its potential applications in oncology and anti-inflammatory therapies. The fluorine atom in the benzonitrile group is particularly noteworthy, as fluorine-containing compounds often exhibit improved metabolic stability and bioavailability. This property is crucial for developing drugs that can withstand enzymatic degradation and reach their target sites more effectively. Furthermore, the boronic acid derivative portion of the molecule can be readily modified through cross-coupling reactions to introduce additional functional groups, thereby tailoring the pharmacological properties of the final drug candidate.

One of the most exciting applications of this compound is in the development of targeted therapies for cancer. Researchers have demonstrated that boronic acid derivatives can be incorporated into molecules designed to inhibit key enzymes involved in tumor growth and progression. For instance, studies have shown that compounds containing 1,3,2-dioxaborinan-2-yl groups can selectively target enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. The fluorobenzonitrile moiety further enhances this targeting capability by improving the molecule's interaction with biological receptors. These findings have opened up new avenues for developing more effective and less toxic anticancer agents.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. By leveraging the structural versatility of 4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile, researchers have been able to design molecules that modulate inflammatory pathways by inhibiting key signaling molecules. The ability to perform selective cross-coupling reactions on the boronic acid moiety allows for the introduction of specific pharmacophores that can interact with inflammatory targets with high precision. This approach has led to the discovery of novel anti-inflammatory agents that exhibit significant therapeutic potential.

The synthetic methodologies employed in the preparation of this compound also highlight its importance in industrial applications. The use of 1,3,2-dioxaborinan-2-yl groups facilitates efficient cross-coupling reactions under mild conditions, making it possible to construct complex molecular frameworks without resorting to harsh reagents or high temperatures. This is particularly advantageous in large-scale pharmaceutical production, where cost-effectiveness and environmental sustainability are critical considerations. Additionally, the presence of a fluorobenzonitrile group provides a handle for further functionalization through nucleophilic substitution or metal-catalyzed reactions, allowing for rapid diversification of the molecular library.

In conclusion, the compound with CAS number 2121512-93-2 and product name 4-(1,3,2-Dioxaborinan-2-yl)-3-fluorobenzonitrile represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features make it an invaluable tool for drug discovery and development across multiple therapeutic areas. The combination of a 1,3,2-dioxaborinan-2-yl group and a fluorobenzonitrile moiety provides unparalleled flexibility for synthetic manipulation while also enhancing pharmacological properties such as metabolic stability and bioavailability. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.